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Compound of Interest

Compound Name:
(5-Bromo-2-fluorophenyl)

(cyclopropyl)methanone

Cat. No.: B577640 Get Quote

Technical Guide: (5-Bromo-2-fluorophenyl)
(cyclopropyl)methanone
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an overview of the key physicochemical properties of (5-Bromo-
2-fluorophenyl)(cyclopropyl)methanone, a compound of interest in synthetic chemistry and

drug discovery.

Physicochemical Properties
The fundamental molecular characteristics of (5-Bromo-2-fluorophenyl)
(cyclopropyl)methanone are summarized below.

Property Value Reference

Molecular Formula C10H8BrFO [1]

Molecular Weight 243.07 g/mol [1]

CAS Number 1222368-75-3 [1]

Experimental Protocols
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Detailed experimental protocols for the synthesis or use of (5-Bromo-2-fluorophenyl)
(cyclopropyl)methanone are not available in the provided search results. For specific

applications, researchers should consult relevant scientific literature and patents.

Molecular Structure
The structural representation of (5-Bromo-2-fluorophenyl)(cyclopropyl)methanone is

depicted below, illustrating the connectivity of the atoms.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Molecular weight and formula of (5-Bromo-2-
fluorophenyl)(cyclopropyl)methanone]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b577640#molecular-weight-and-formula-of-5-bromo-2-
fluorophenyl-cyclopropyl-methanone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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